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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of isobutyl
lactate and n-butyl lactate, two structurally isomeric lactate esters increasingly utilized as green
solvents in various industrial and pharmaceutical applications. By presenting a compilation of
their physical, chemical, toxicological, and environmental properties, supported by
standardized experimental methodologies, this document aims to assist researchers and
professionals in selecting the appropriate solvent for their specific needs.

l. Physical and Chemical Properties

Isobutyl lactate and n-butyl lactate share the same molecular formula (C7H1403) and
molecular weight, yet their structural differences as isomers lead to variations in their physical
properties. These differences can significantly impact their behavior as solvents, affecting
factors such as evaporation rate, viscosity, and boiling point. A summary of their key physical
and chemical properties is presented in Table 1.

Table 1: Comparison of Physical and Chemical Properties
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Property Isobutyl Lactate n-Butyl Lactate
CAS Number 61597-96-4[1] 138-22-7[2]
Molecular Formula C7H1403[1] C7H1403[2]

Molecular Weight 146.18 g/mol [1] 146.186 g/mol [2]

Appearance Colorless liquid[1] C.:Ieér, colorless to white
liquid[2]

Odor Pleasant, fruity aromal[1] Mild, transient odor[2]

Boiling Point 73 °C @ 13 mmHg[1] 188 °C @ 760 mmHg[2]

Melting Point Not available -43 °C[2]

Flash Point 66 °C[3] 71 °C[2]

Density 0.971 g/mL at 25 °CJ[1] 0.98 g/cm?3 at 20°C[2]

Vapor Pressure Not available 0.4 mmHg @ 20°C[2]

Solubility in Water Not available Slightly soluble[2]

Solubility in Organic Solvents Soluble Soluble in ethyl ether,

ethanol[2]

Il. Solvent Performance

Both isobutyl and n-butyl lactate are recognized for their excellent solvency for a range of

materials including resins, polymers, oils, and dyes.[4][5] Their effectiveness as solvents is a

critical performance parameter.

Key Performance Indicators:

» Solvency Power: n-Butyl lactate is noted for its high KB (Kauri-butanol) value, indicating

strong solvency for hydrocarbons.[1] It is widely used as a solvent for nitrocellulose, ethyl

cellulose, oils, dyes, natural gums, and many synthetic polymers.[6] Isobutyl lactate is also

a versatile solvent, though specific comparative data on its solvency power against n-butyl

lactate is limited in the reviewed literature.
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» Evaporation Rate: n-Butyl lactate is characterized as a slow-evaporating solvent, which is
advantageous in applications like coatings where it allows for better film formation and a
smoother finish.[7][8] This slow evaporation rate also helps in adjusting drying times.[1]
While specific comparative data is scarce, the lower boiling point of isobutyl lactate at
reduced pressure suggests it may have a faster evaporation rate under similar conditions.

lll. Toxicological Profile

A comparative toxicological assessment is crucial for determining the safety and handling
requirements of these solvents. Subacute inhalation studies have been conducted on both

lactate esters, providing valuable comparative data.

Table 2: Toxicological Data Comparison

Parameter Isobutyl Lactate n-Butyl Lactate

>2000 mg/kg (general for
Oral LDso (rat) >2000 mg/kg[2]
lactate esters)[9]

Inhalation NOAEL (vapor) 200 mg/m3[9] 200 mg/m3[10]

Potential eye and skin irritant Irritating to eyes, skin, nose,

Primary Irritation
(general for lactate esters)[9] and throat[2]

Metabolism: n-Butyl lactate is metabolized in the body into lactic acid and n-butanol. The n-
butanol is further metabolized to n-butyraldehyde and n-butyric acid.[2] This metabolic pathway

is a key consideration in its toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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